Cas no 13639-72-0 (Phosphine sulfide,tripropyl-)
Phosphine sulfide,tripropyl- structure
Product Name:Phosphine sulfide,tripropyl-
CAS No:13639-72-0
MF:C9H21PS
MW:192.301802396774
CID:221973
PubChem ID:312415
Update Time:2025-04-19
Phosphine sulfide,tripropyl- Chemical and Physical Properties
Names and Identifiers
-
- Phosphine sulfide,tripropyl-
- tripropyl(sulfanylidene)-λ<sup>5</sup>-phosphane
- AC1L7L83
- NSC222457
- Tri-n-propylphosphinsulfid
- tripropyl(sulfanylidene)-
- tripropylphosphine sulfide
- Tripropylphosphinsulfid
- DTXSID10310102
- tripropyl-phosphinsulfide
- NSC-222457
- SCHEMBL1486372
- 13639-72-0
- Tripropyl(sulfanylidene)-lambda~5~-phosphane
- tris(1-propyl)phosphine sulfide
-
- Inchi: 1S/C9H21PS/c1-4-7-10(11,8-5-2)9-6-3/h4-9H2,1-3H3
- InChI Key: YZGZUMLVJROGAQ-UHFFFAOYSA-N
- SMILES: S=P(CCC)(CCC)CCC
Computed Properties
- Exact Mass: 192.11033
- Monoisotopic Mass: 192.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 6
- Complexity: 108
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 32.1Ų
Experimental Properties
- Density: 0.919
- Boiling Point: 247.8°C at 760 mmHg
- Flash Point: 103.7°C
- Refractive Index: 1.465
- PSA: 0
- LogP: 4.34650
Phosphine sulfide,tripropyl- Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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